Cas no 1888529-42-7 (methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate
• CAS No: 1888529-42-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6231857
• PubChem ID: 84058003
• Update Time: 2025-10-24

methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate
• methyl 2-amino-2-[1-(3-methoxyphenyl)cyclopropyl]acetate
• EN300-1808705
• 1888529-42-7

• Inchi： 1S/C13H17NO3/c1-16-10-5-3-4-9(8-10)13(6-7-13)11(14)12(15)17-2/h3-5,8,11H,6-7,14H2,1-2H3
• InChI Key： YKJWQNLCSFTVSU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC=C(C=2)OC)CC1)N)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate

Professional Introduction to Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate (CAS No. 1888529-42-7)

Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate, a compound with the chemical identifier CAS No. 1888529-42-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, featuring a cyclopropyl ring and an amino acid derivative, positions it as a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate is characterized by its unique combination of functional groups. The presence of an amino group (-NH₂) and a carboxylate ester group (-COOCH₃) contributes to its reactivity and potential biological activity. Specifically, the cyclopropyl moiety is known to enhance the metabolic stability of molecules, making them more suitable for therapeutic applications. Additionally, the 3-methoxyphenyl group introduces a hydrophobic region that can interact favorably with biological targets.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. These molecules have been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The cyclopropyl ring is particularly valued for its ability to mimic rigid aromatic structures, which can improve binding affinity to biological receptors. In the case of Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate, this structural feature may contribute to its potential as a lead compound in drug discovery.

The synthesis of Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate involves multiple steps, each requiring precise control to ensure high yield and purity. The key synthetic steps include the formation of the cyclopropyl ring, the introduction of the amino and ester groups, and the methoxylation of the phenyl ring. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize these processes. These techniques not only improve efficiency but also enhance the scalability of production.

One of the most compelling aspects of Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate is its potential therapeutic applications. Preclinical studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential role in modulating inflammatory responses and pain perception. Furthermore, preliminary data indicate that it may interact with targets relevant to cancer cell proliferation and survival.

The development of novel pharmaceutical agents relies heavily on understanding their interactions at the molecular level. Computational modeling and molecular dynamics simulations have been instrumental in predicting how Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate might bind to biological targets. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts. By leveraging computational tools, researchers can design more effective derivatives with enhanced potency and selectivity.

In conclusion, Methyl 2-amino-2-1-(3-methoxyphenyl)cyclopropylacetate (CAS No. 1888529-42-7) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in advancing therapeutic strategies across various medical disciplines.